Cas no 518058-77-0 (Phenol, 5-(aminomethyl)-2-propoxy-)
Phenol, 5-(aminomethyl)-2-propoxy- Chemical and Physical Properties
Names and Identifiers
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- Phenol, 5-(aminomethyl)-2-propoxy-
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- Inchi: 1S/C10H15NO2/c1-2-5-13-10-4-3-8(7-11)6-9(10)12/h3-4,6,12H,2,5,7,11H2,1H3
- InChI Key: YLCRRXQXNBIRJU-UHFFFAOYSA-N
- SMILES: C1(O)=CC(CN)=CC=C1OCCC
Experimental Properties
- Density: 1.099±0.06 g/cm3(Predicted)
- Boiling Point: 321.3±27.0 °C(Predicted)
- pka: 8.83±0.35(Predicted)
Phenol, 5-(aminomethyl)-2-propoxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-40012321-1.0g |
5-(aminomethyl)-2-propoxyphenol |
518058-77-0 | 95% | 1.0g |
$0.0 | 2023-01-07 |
Phenol, 5-(aminomethyl)-2-propoxy- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on Phenol, 5-(aminomethyl)-2-propoxy-
Comprehensive Analysis of Phenol, 5-(aminomethyl)-2-propoxy- (CAS No. 518058-77-0): Properties, Applications, and Industry Trends
Phenol, 5-(aminomethyl)-2-propoxy- (CAS No. 518058-77-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This compound, characterized by a phenol core substituted with an aminomethyl group and a propoxy chain, serves as a versatile intermediate in synthetic chemistry. Its molecular formula and precise configuration make it valuable for designing bioactive molecules, particularly in drug discovery and material science applications.
In recent years, the demand for high-purity phenolic derivatives like 5-(aminomethyl)-2-propoxy-phenol has surged, driven by advancements in targeted drug delivery systems and bioconjugation technologies. Researchers frequently search for "CAS 518058-77-0 solubility" or "synthesis routes for aminomethyl phenols," reflecting its technical relevance. The compound's dual functional groups (–NH2 and –OPr) enable selective modifications, making it a candidate for covalent organic frameworks (COFs) and enzyme immobilization platforms.
From an industrial perspective, Phenol, 5-(aminomethyl)-2-propoxy- aligns with the growing focus on green chemistry and sustainable synthesis. Queries such as "eco-friendly production of phenolic amines" highlight market trends. The compound’s low environmental persistence and compatibility with water-based reaction media position it favorably against traditional solvents. Analytical studies using HPLC and LC-MS confirm its stability under physiological pH ranges, addressing common concerns about "degradation pathways of substituted phenols."
The pharmacological potential of 518058-77-0 is another hot topic, with studies exploring its role as a precursor for antimicrobial agents. Its hydrogen-bonding capacity and electron-rich aromatic system facilitate interactions with biological targets, as evidenced by molecular docking simulations. This has led to increased searches for "structure-activity relationship of propoxy phenols" and "bioisosteric replacements for phenol derivatives."
Quality control protocols for CAS No. 518058-77-0 emphasize spectroscopic characterization (FTIR, NMR) and chromatographic purity (>98%). Regulatory-compliant documentation, including COA and MSDS, ensures safe handling in industrial settings. Notably, the compound’s low volatility reduces occupational exposure risks, a critical factor in "workplace safety for chemical intermediates" discussions.
Emerging applications in nanotechnology further elevate the importance of 5-(aminomethyl)-2-propoxy-phenol. Its ability to functionalize metal-organic frameworks (MOFs) and quantum dots responds to queries about "surface modification agents for nanomaterials." Researchers also investigate its photophysical properties for OLED and sensor development, leveraging the phenol’s fluorescence quenching characteristics.
In conclusion, Phenol, 5-(aminomethyl)-2-propoxy- (CAS 518058-77-0) represents a multifaceted compound bridging academic research and industrial innovation. Its adaptability to catalytic processes, biomedical engineering, and advanced materials ensures sustained relevance. As synthetic methodologies evolve, this compound will likely remain pivotal in addressing challenges like "selective C–N bond formation" and "multifunctional linker design."
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